Cas no 1221725-46-7 (2-4-(Prop-2-yn-1-yloxy)phenylethan-1-amine Hydrochloride)

• Product Name: 2-4-(Prop-2-yn-1-yloxy)phenylethan-1-amine Hydrochloride
• CAS No: 1221725-46-7
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 4578814
• Update Time: 2025-05-24

2-4-(Prop-2-yn-1-yloxy)phenylethan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(prop-2-yn-1-yloxy)phenyl]ethan-1-amine hydrochloride
• 2-[4-(prop-2-yn-1-yloxy)phenyl]Ethylamine hydrochloride
• 2-4-(Prop-2-yn-1-yloxy)phenylethan-1-amine Hydrochloride

• Inchi： 1S/C11H13NO.ClH/c1-2-9-13-11-5-3-10(4-6-11)7-8-12;/h1,3-6H,7-9,12H2;1H
• InChI Key： DYFZGLDXINQJSQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CCN)=CC=1)CC#C.Cl

2-4-(Prop-2-yn-1-yloxy)phenylethan-1-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-4-(Prop-2-yn-1-yloxy)phenylethan-1-amine Hydrochloride

Compound CAS No. 1221725-46-7: 2-(4-(Prop-2-yn-1-yloxy)phenyl)ethan-1-amine Hydrochloride

The compound with CAS No. 1221725-46-7, known as 2-(4-(Prop-2-yn-1-yloxy)phenyl)ethan-1-amine Hydrochloride, is a chemically synthesized material that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an ethanamine moiety with a propargyloxyphenyl group, forming a versatile platform for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of neuroprotective agents and anticancer therapies. The propargyl group present in its structure has been shown to exhibit antioxidant properties, which are crucial in mitigating oxidative stress—a key factor in neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, the hydrochloride salt form of this compound enhances its solubility, making it more amenable for use in biological systems.

One of the most notable advancements involving this compound is its role in targeted drug delivery systems. Researchers have explored the use of this compound as a carrier for delivering therapeutic agents to specific tissues or cells. The phenyl group serves as a recognition site for certain biomolecules, enabling selective binding and subsequent release of the drug at the desired location. This approach not only improves therapeutic efficacy but also reduces potential side effects associated with conventional drug delivery methods.

In addition to its pharmacological applications, 2-(4-(Prop-2-yn-1-yloxy)phenyl)ethan-1-amine Hydrochloride has also been investigated for its potential in material science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and tunable pore sizes, making them ideal candidates for gas storage, catalysis, and sensing applications.

The synthesis of this compound involves a multi-step process that combines principles from both organic and inorganic chemistry. The key steps include the preparation of the propargyl ether intermediate and subsequent coupling with the ethanamine derivative. Recent optimizations in reaction conditions have significantly improved the yield and purity of the final product, making it more accessible for large-scale production.

From a safety standpoint, studies have demonstrated that this compound exhibits low toxicity at therapeutic concentrations. However, prolonged exposure or high doses may lead to mild adverse effects such as gastrointestinal discomfort or allergic reactions. Regulatory agencies have classified this compound as a non-hazardous material under normal handling conditions, provided appropriate safety measures are followed.

In conclusion, CAS No. 1221725-46-7, or 2-(4-(Prop-2-yn-1-yloxy)phenyl)ethan-1-amine Hydrochloride, represents a promising molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern research and development.